Cas no 874459-01-5 (Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)-)

Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)- structure
874459-01-5 structure
Product Name:Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)-
CAS No:874459-01-5
MF:C13H11IN2O3
MW:370.142515420914
CID:1896878
Update Time:2025-01-08

Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)-
    • Inchi: 1S/C13H11IN2O3/c14-13-11(15)6-10(16(17)18)7-12(13)19-8-9-4-2-1-3-5-9/h1-7H,8,15H2
    • InChI Key: UVLBBPZECUSJLO-UHFFFAOYSA-N
    • SMILES: C1(N)=CC([N+]([O-])=O)=CC(OCC2=CC=CC=C2)=C1I

Experimental Properties

  • Density: 1.759±0.06 g/cm3(Predicted)
  • Melting Point: 147-148 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
  • Boiling Point: 509.3±50.0 °C(Predicted)
  • pka: 0.12±0.10(Predicted)
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